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Compound of Interest

Compound Name: TX-1123

Cat. No.: B1202124

Essential Safety and Handling Guide for TX-1123

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
TX-1123, a potent protein tyrosine kinase inhibitor. Adherence to these guidelines is essential
to ensure personal safety and minimize environmental impact.

Hazard Identification and Engineering Controls

TX-1123 is a potent compound that requires careful handling to avoid exposure. The primary
hazards are inhalation of the powder and contact with skin and eyes. All handling of TX-1123
powder should be conducted in a designated area with appropriate engineering controls to
minimize exposure.

Engineering Controls:

» Ventilation: All work with TX-1123 powder must be performed in a certified chemical fume
hood or a ventilated balance safety enclosure (VBSE). These systems are designed to
contain airborne particles and prevent inhalation.

o Safety Equipment: A safety shower and eyewash station must be readily accessible in the
laboratory where TX-1123 is handled.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling TX-1123. There are
no established occupational exposure limits for TX-1123, therefore, stringent adherence to
PPE protocols is crucial.

PPE Category Specification

Safety goggles with side-shields are required to

Eye Protection ] ) ]
protect against splashes and airborne particles.

Double gloving with nitrile gloves is
Hand Protection recommended. Nitrile gloves offer good

resistance to a variety of chemicals.

An impervious, solid-front laboratory coat or
Body Protection gown should be worn to protect against skin

contact.

A NIOSH-approved N95 or higher-level
Respiratory Protection respirator is required when handling the powder
form of TX-1123 to prevent inhalation.

Experimental Protocols

3.1. Weighing and Reconstitution

This protocol outlines the steps for safely weighing TX-1123 powder and preparing a stock

solution.

o Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume

hood or VBSE is functioning correctly.
» Weighing:
o Perform all weighing operations within the ventilated enclosure.

o Use a dedicated set of weighing tools (spatula, weigh paper).
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o Carefully transfer the desired amount of TX-1123 powder to a tared container. Avoid
creating dust.

e Reconstitution:
o Add the appropriate solvent to the container with the TX-1123 powder.

o Gently swirl the container to dissolve the powder completely. Sonication may be used if
necessary.

o Storage:
o Store the reconstituted stock solution in a clearly labeled, sealed container.

o For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage,
aliquot and freeze at -20°C or -80°C.

3.2. Spillage and Decontamination
In the event of a spill, follow these procedures immediately.

» Evacuate: If the spill is large or outside of a containment device, evacuate the immediate

area.
e Contain: For small spills within the fume hood, cover the spill with an absorbent material.
o Decontaminate:

o Wearing appropriate PPE, carefully clean the spill area.

o Use a suitable solvent (e.g., ethanol) to decontaminate surfaces.

o Collect all contaminated materials in a designated hazardous waste container.

Disposal Plan

TX-1123 and any materials that come into contact with it are considered cytotoxic waste and
must be disposed of accordingly.
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Waste Segregation and Disposal:

Waste Type Disposal Procedure

Place in a clearly labeled, sealed plastic bag for

Solid Waste (Gloves, wipes, etc.) ]
cytotoxic waste.

Collect in a designated, leak-proof container
Liquid Waste (Unused solutions) labeled "Cytotoxic Liquid Waste." Do not mix

with other chemical waste.

Dispose of in a puncture-resistant sharps
Sharps (Needles, contaminated glass) container specifically designated for cytotoxic

waste.

All cytotoxic waste must be collected by a certified hazardous waste disposal service for high-

temperature incineration.

Workflow and Safety Diagrams

Diagram 1: TX-1123 Handling Workflow
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Caption: Step-by-step workflow for the safe handling of TX-1123.

Diagram 2: Spill Response Logic
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Caption: Decision-making process for responding to a TX-1123 spill.

« To cite this document: BenchChem. [Personal protective equipment for handling TX-1123].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202124#personal-protective-equipment-for-
handling-tx-1123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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